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Compound of Interest

Compound Name: Lithium hydride

Cat. No.: B107721

Introduction

Lithium aluminum hydride (LiAlH4), commonly abbreviated as LAH, is a powerful and versatile
reducing agent pivotal in organic synthesis.[1][2] Its utility is particularly pronounced in the
pharmaceutical industry and drug development, where it is employed for the reduction of a
wide range of functional groups, including esters, carboxylic acids, and amides, to their
corresponding alcohols or amines.[2] The synthesis of LiAlH4 is most commonly achieved
through the reaction of lithium hydride (LiH) with aluminum chloride (AICls), a method often
referred to as the Schlesinger synthesis.[1] This document provides detailed protocols for the
laboratory-scale synthesis and purification of LiAlH4, along with relevant quantitative data and a
proposed reaction mechanism.

Chemical and Physical Properties

Pure lithium aluminum hydride is a white crystalline solid, although commercial grades often
appear gray due to the presence of small amounts of impurities.[1] It is highly reactive and
pyrophoric, especially in the presence of moisture, with which it reacts violently to produce
hydrogen gas, lithium hydroxide, and aluminum hydroxide.[1] Due to its reactivity, all
manipulations involving LiAlHs must be conducted under anhydrous and inert conditions,
typically using solvents like diethyl ether or tetrahydrofuran (THF).[1]
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In the realm of drug development and the synthesis of complex organic molecules, LiAlH4 is an
indispensable tool. Its strong reducing power allows for transformations that are not readily
achievable with milder reducing agents.[2] Key applications include:

o Reduction of Esters and Carboxylic Acids to Primary Alcohols: This is a fundamental
transformation in the synthesis of many active pharmaceutical ingredients (APIs).

e Conversion of Amides to Amines: This reaction is crucial for the introduction of amine
functionalities in drug candidates.

o Reduction of Nitriles to Primary Amines: Another important route for the synthesis of primary

amines.

o Opening of Epoxide Rings: LiAIH4 can be used to open epoxide rings to form alcohols, a
common step in the synthesis of complex natural products and their analogs.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis and purification of
lithium aluminum hydride.

Table 1: Reactant and Product Data for LiAIH4 Synthesis
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Molar Mass  Stoichiomet Typical Density
Compound . . Moles (mol)
(g/mol) ric Ratio Mass (g) (glcm?)
Lithium
_ _ 7.95 4 235 2.96 0.78
Hydride (LiH)
Aluminum
Chloride 133.34 1 71.2 0.534 2.48
(AICI5)
Lithium
Aluminum 17.37 (net
] 37.95 1 ] 0.458 0.917
Hydride yield)
(LiAIH4)
Lithium
Chloride 42.39 3 - - 2.07
(LiCl)
Diethyl Ether
74.12 - - - 0.713

(Solvent)

Note: The typical masses are based on a literature procedure and can be scaled as needed.

Table 2: Typical Yield and Purity

Parameter

Value

Theoretical Yield of LiAlH4

20.26 g (based on AICIs)

Actual Yield (Net) 17.37 g
Percent Yield 85.7%
Purity (Commercial Grade) ~95%
Purity (After Recrystallization) >99%

Experimental Protocols

Protocol 1: Synthesis of Lithium Aluminum Hydride (LiAIH4)
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This protocol is adapted from a standard laboratory procedure for the synthesis of LiAlHa. All
glassware must be thoroughly dried in an oven and assembled hot under a stream of dry, inert
gas (e.g., nitrogen or argon). All solvents and reagents must be anhydrous.

Materials and Equipment:

o Three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with
a gas outlet, and a dropping funnel.

e Heating mantle.

e Schlenk line or glove box for inert atmosphere operations.

e Finely ground lithium hydride (LiH, <100 mesh).

e Anhydrous aluminum chloride (AICIs).

e Anhydrous diethyl ether.

e Small amount of previously synthesized LiAlH4 (as an initiator).

Procedure:

o Preparation of the Reaction Vessel: In a glovebox or under a positive pressure of inert gas,
charge the three-necked flask with an excess of finely ground lithium hydride (23.5 g, 2.96
moles) and a small amount of LiAlH4 (3.05 g, 0.08 mole) in diethyl ether (30 mL).

» Addition of Solvent: Add an additional 200 mL of anhydrous diethyl ether to the flask and
begin stirring the suspension.

o Preparation of Aluminum Chloride Solution: In a separate flask, prepare a solution of
anhydrous aluminum chloride (71.2 g, 0.534 mole) in 300 mL of anhydrous diethyl ether. This
may be an exothermic process, so cooling may be necessary.

e Reaction: Transfer the aluminum chloride solution to the dropping funnel. Add the AICl3
solution dropwise to the stirred LiH suspension at a rate that maintains a gentle reflux of the
diethyl ether.
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o Reflux: After the addition is complete, continue to stir the reaction mixture at reflux for
several hours to ensure the reaction goes to completion. The reaction time can be monitored
by observing the consumption of the solid LiH.

« Filtration: Allow the reaction mixture to cool to room temperature. Under an inert atmosphere,
filter the mixture through a sintered glass funnel to remove the insoluble lithium chloride
(LiCl) byproduct and any unreacted LiH.

e |solation of Product: The filtrate is a solution of LiAlH4 in diethyl ether. The concentration of
the solution can be determined by titration. To obtain solid LiAlHa4, the diethyl ether can be
carefully removed under reduced pressure. Caution: Solid LiAlHa is pyrophoric and must be
handled with extreme care in an inert atmosphere.

Protocol 2: Purification of Lithium Aluminum Hydride (Recrystallization)

Commercial LiAlHa4 is often gray due to impurities. For applications requiring high-purity,
colorless LiAlHa, recrystallization from diethyl ether can be performed.

Materials and Equipment:

Schlenk flask with a magnetic stir bar.

Filter frit.

Anhydrous diethyl ether.

Glove box.

Procedure:

o Dissolution: In a glovebox, place the commercial-grade gray LiAlHa (e.g., 20-25 g) into a
Schlenk flask containing a magnetic stir bar. Add anhydrous diethyl ether (in portions of 100
mL) with stirring to dissolve the LiAlHa. The impurities will remain as a gray, insoluble solid.

« Filtration: Cannula filter the diethyl ether solution of LiAlH4 into a clean Schlenk flask, leaving
the insoluble impurities behind. Repeat the extraction of the solid residue with fresh diethyl
ether to maximize the recovery of LiAlHa.
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» Crystallization: Reduce the volume of the combined diethyl ether filtrates under vacuum to
induce crystallization of the pure, colorless LiAlHa.

« Isolation: Once crystallization is complete, carefully remove the remaining solvent under
vacuum to obtain a fine, dry, white powder of pure LiAlHa. Store the purified product in a
sealed container under an inert atmosphere in a glove box.

Visualizations

Reaction Mechanism of LiAlH4 Synthesis

The synthesis of lithium aluminum hydride from lithium hydride and aluminum chloride is a
Lewis acid-base reaction. The aluminum chloride acts as a Lewis acid, accepting hydride ions
(H™) from lithium hydride, which acts as a Lewis base. The reaction proceeds through the
stepwise addition of four hydride equivalents to the aluminum center.

Reactants

4 LiH

Intermediate Species Products

+LiH +LiH +LiH +LiH
AICIs - Licl LifAIHCIs] LGy | {AIHCl] UG gy | aIHsCl] - Licl LiAlH4

Click to download full resolution via product page
Caption: Proposed reaction mechanism for the synthesis of LiAlHa.
Experimental Workflow for LiAlHa Synthesis and Purification

The following diagram illustrates the overall workflow for the synthesis and purification of
lithium aluminum hydride in a laboratory setting.
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Caption: Experimental workflow for LiAlH4 synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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